Cas no 61888-38-8 (2-Cyclohexen-1-one, 3-chloro-5-(1-methylethyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-chloro-5-(1-methylethyl)-
• CAS No: 61888-38-8
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 463762
• PubChem ID: 12722600
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-chloro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-chloro-5-(1-methylethyl)-
• 3-chloro-5-propan-2-ylcyclohex-2-en-1-one
• 3-Chloro-5-(propan-2-yl)cyclohex-2-en-1-one
• DTXSID90508101
• 61888-38-8

• Inchi： 1S/C9H13ClO/c1-6(2)7-3-8(10)5-9(11)4-7/h5-7H,3-4H2,1-2H3
• InChI Key： BKKHLASJVSHZDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(C1)C(C)C)=O

Computed Properties

• Exact Mass: 172.06559
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07